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Ribonucleases (RNases) are ubiquitous and notoriously stable enzymes that can rapidly

degrade RNA, compromising siRNA experiments and leading to inaccurate or inconclusive

results. This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting advice and frequently asked questions to maintain an RNase-

free environment and ensure the integrity of your siRNA experiments.

Troubleshooting Guide: Diagnosing and Resolving
RNase Contamination
Unexplained variability, low knockdown efficiency, or complete failure of siRNA experiments can

often be attributed to RNase contamination. This guide will help you systematically troubleshoot

potential sources of contamination.

Issue: Inconsistent or failed gene knockdown in siRNA experiments.
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Potential Cause Troubleshooting Steps Recommended Action

Contaminated Reagents

1. Test for RNase activity: Use

a commercial RNase detection

kit to test all aqueous solutions

(water, buffers, siRNA

diluents).[1][2] 2. Aliquot

reagents: Prepare small,

single-use aliquots of all critical

reagents to prevent

contamination of stock

solutions.[3] 3. Use certified

RNase-free reagents:

Whenever possible, purchase

and use commercially

available reagents that are

certified to be RNase-free.[4]

[5][6]

If contamination is detected,

discard the suspect reagent

and replace it with a fresh,

certified RNase-free stock. If

preparing your own solutions,

follow strict protocols for

rendering them RNase-free

(see Experimental Protocols

section).

Contaminated Lab Surfaces

and Equipment

1. Thoroughly decontaminate

your workspace: Before

starting, clean your bench,

pipettes, and any equipment

that will come into contact with

your samples using a

commercial RNase

decontamination solution (e.g.,

RNaseZap™).[7][8] 2.

Dedicate equipment: If

possible, maintain a separate

set of pipettes and equipment

exclusively for RNA work.[6][7]

3. Regular cleaning schedule:

Implement a routine cleaning

schedule for your RNA work

area.[7][9][10]

Immediately decontaminate all

surfaces and equipment if

contamination is suspected.

Follow the detailed

decontamination protocols

provided below.

Improper Handling Technique 1. Always wear gloves: Human

skin is a major source of

Review and reinforce proper

aseptic handling techniques
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RNases.[3][5][11] Always wear

nitrile or vinyl gloves and

change them frequently,

especially after touching non-

decontaminated surfaces like

door handles or computer

keyboards.[4][12] 2. Use

barrier tips: Employ sterile,

disposable barrier pipette tips

to prevent cross-contamination

from the pipette barrel.[4][7] 3.

Avoid talking over open tubes:

Saliva can contain RNases.

with all personnel working on

the experiment.

Contaminated Consumables

1. Use certified RNase-free

plasticware: Always use sterile,

disposable plastic tubes and

pipette tips that are certified as

RNase-free.[4][11] 2. Properly

treat glassware: If using

glassware, ensure it has been

properly decontaminated by

baking at high temperatures.[5]

[11] Autoclaving alone is not

sufficient to inactivate all

RNases.[5][13]

Discard any consumables that

are not certified RNase-free or

have not been properly

decontaminated.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of RNase contamination in a lab?

A1: RNases are everywhere in the laboratory environment. The most common sources include:

Personnel: Skin, hair, and saliva are major sources of RNases.[5][11][14]

Solutions and Reagents: Water and buffers can become contaminated if not prepared and

stored correctly.[4][9][11]
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Surfaces and Equipment: Benchtops, pipettes, electrophoresis tanks, and other lab

equipment can harbor RNases from dust, aerosols, and contact with non-sterile materials.[8]

[9][11]

Consumables: Non-certified pipette tips, microcentrifuge tubes, and glassware can introduce

contamination.[11]

Samples: The biological samples themselves contain endogenous RNases that are released

during cell lysis.[5][11]

Q2: Is autoclaving sufficient to eliminate RNase contamination?

A2: No, autoclaving alone is not always sufficient to completely inactivate RNases.[5][13] Some

RNases are very robust and can refold into an active conformation upon cooling.[11][15] For

glassware and metalware, baking at a high temperature is recommended. For solutions,

treatment with DEPC followed by autoclaving is a common and effective method.[4][5]

Q3: How can I test my solutions for the presence of RNases?

A3: Several commercial kits are available for detecting RNase activity. These are typically

fluorescence-based assays where an RNA substrate is linked to a fluorescent reporter and a

quencher. In the presence of RNases, the substrate is cleaved, separating the reporter and

quencher, which results in a detectable fluorescent signal.[1][2] It is recommended to test water

sources monthly and bench-prepared reagents as needed.[2][9]

Q4: What is the difference between an RNase inhibitor and an RNase decontamination

solution?

A4: An RNase inhibitor is a protein that binds to and inactivates RNases, and it is typically

added directly to your enzymatic reactions (like reverse transcription or in vitro transcription) to

protect your RNA from degradation.[7][11] An RNase decontamination solution (like

RNaseZap™) is a chemical reagent used to eliminate RNases from surfaces, glassware, and

plasticware.[7][8] It is not added to reactions.

Q5: Can I use DEPC to treat all my buffers?
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A5: No, DEPC (diethyl pyrocarbonate) should not be used with buffers that contain primary

amines, such as Tris, as it will react with the amine groups.[7][13] For these buffers, you should

prepare them using RNase-free water and baked glassware in a dedicated RNase-free area.

[13] Alternatively, some commercial reagents like RNAsecure™ can be used to treat solutions

containing Tris.[8]

Experimental Protocols
Protocol 1: Preparation of DEPC-Treated Water
Diethyl pyrocarbonate (DEPC) is an agent that inactivates RNases by modifying histidine

residues.[4] Caution: DEPC is a suspected carcinogen and should be handled with care in a

fume hood while wearing appropriate personal protective equipment (PPE).[16]

Add 1 ml of DEPC to 1 liter of water (for a 0.1% v/v solution) in a glass bottle.[14]

Shake the bottle vigorously to ensure the DEPC is well-dispersed.

Incubate the solution for at least 2 hours at 37°C, or overnight at room temperature.[7][16]

Autoclave the treated water for a minimum of 15-45 minutes to inactivate any remaining

DEPC.[7][16] The smell of DEPC should be gone after proper autoclaving.

Protocol 2: Decontamination of Lab Surfaces and
Equipment
This protocol is for routine cleaning of benchtops, pipettors, and other non-disposable items.

Surface Decontamination:

Spray the surface liberally with a commercial RNase decontamination solution.[8][17]

Wipe the surface thoroughly with a clean paper towel.

Rinse the surface with RNase-free water.

Dry the surface with a fresh, clean paper towel.[17]
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Pipettor Decontamination:

Following the manufacturer's instructions, disassemble the shaft of the pipettor.

Soak the shaft in an RNase decontamination solution for one minute.[17]

Rinse the shaft thoroughly with RNase-free water and allow it to dry completely before

reassembly.[17]

Protocol 3: Decontamination of Glassware and
Metalware

Wash the items with a detergent and rinse thoroughly with water.

Bake the glassware or metalware in an oven at 180°C or higher for at least 4-8 hours.[5][13]

[15] This high heat will irreversibly inactivate RNases.

Protocol 4: Decontamination of Non-disposable
Plasticware

Rinse the plasticware with 0.1 M NaOH, 1 mM EDTA, followed by a thorough rinse with

RNase-free water.[5]

Alternatively, for chloroform-resistant plastics, you can rinse with chloroform to inactivate

RNases.[5]

Another method is to soak the items in 3% hydrogen peroxide for 10-15 minutes, followed by

a thorough rinse with RNase-free water.[4][5]

Quantitative Data Summary
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Decontaminatio

n Method

Reagent/Conditi

on

Concentration/S

etting
Incubation Time Applicable to

Chemical

Treatment

(Water/Buffers)

DEPC 0.1% (v/v)

2 hours at 37°C

or overnight at

RT, then

autoclave

Water and non-

amine containing

buffers[7][13][16]

Heat Treatment
Baking (Dry

Heat)
≥ 180°C ≥ 4 hours

Glassware,

metalware[5][13]

Chemical

Treatment

(Surfaces)

Commercial

Decontamination

Solution

As supplied

Per

manufacturer's

instructions

Benchtops,

pipettes,

equipment[7][8]

[17]

Chemical

Treatment

(Plasticware)

Hydrogen

Peroxide
3% 10-15 minutes

Polycarbonate,

polystyrene

materials[4][5]

[14]

Chemical

Treatment

(Plasticware)

NaOH/EDTA
0.1 M NaOH, 1

mM EDTA
N/A (Rinse)

Non-disposable

plasticware[5]
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Preparation Phase
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(Barrier Tips, Change Gloves)

6. Add RNase Inhibitor
to Reactions

7. Proper RNA Storage
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8. Clean Workspace After Use
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Caption: Workflow for establishing and maintaining an RNase-free environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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